Cas no 169378-48-7 (Isoxazole,4,4'-(1,2-ethenediyl)bis-)

• Product Name: Isoxazole,4,4'-(1,2-ethenediyl)bis-
• CAS No: 169378-48-7
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• CID: 111182
• PubChem ID: 97546046
• Update Time: 2025-04-18

Isoxazole,4,4'-(1,2-ethenediyl)bis- Chemical and Physical Properties

Names and Identifiers

• Isoxazole,4,4'-(1,2-ethenediyl)bis-
• Isoxazole, 4,4-(1,2-ethenediyl)bis- (9CI)
• 169378-48-7
• 1,2-Di(isoxazol-4-yl)ethene

• Inchi： 1S/C8H6N2O2/c1(7-3-9-11-5-7)2-8-4-10-12-6-8/h1-6H/b2-1+
• InChI Key： WWNWXSFHMYCIJG-OWOJBTEDSA-N
• SMILES： O1C=C(C=N1)/C=C/C1C=NOC=1

Computed Properties

• Exact Mass: 162.04298
• Monoisotopic Mass: 162.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1A^2
• XLogP3: 1.1

Experimental Properties

• PSA: 52.06